Cas no 1075192-79-8 (7-ethynyl-1-methyl-1H-indole)
7-ethynyl-1-methyl-1H-indole Chemical and Physical Properties
Names and Identifiers
-
- 7-Ethynyl-1-methyl-1H-indole
- 7-Ethynyl-1-methyl1H-indole
- 1H-Indole, 7-ethynyl-1-methyl-
- C(#C)C=1C=CC=C2C=CN(C=12)C
- 7-ethynyl-1-methyl-1H-indole
-
- MDL: MFCD28664156
- Inchi: 1S/C11H9N/c1-3-9-5-4-6-10-7-8-12(2)11(9)10/h1,4-8H,2H3
- InChI Key: ZPCWUIBNQYWASY-UHFFFAOYSA-N
- SMILES: N1(C)C=CC2C=CC=C(C#C)C1=2
Computed Properties
- Exact Mass: 155.073499291g/mol
- Monoisotopic Mass: 155.073499291g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 4.9
7-ethynyl-1-methyl-1H-indole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 194438-2.500g |
7-Ethynyl-1-methyl1H-indole, 95% |
1075192-79-8 | 95% | 2.500g |
$1980.00 | 2023-09-09 | |
| Enamine | EN300-1849785-0.05g |
7-ethynyl-1-methyl-1H-indole |
1075192-79-8 | 0.05g |
$827.0 | 2023-06-03 | ||
| Enamine | EN300-1849785-0.1g |
7-ethynyl-1-methyl-1H-indole |
1075192-79-8 | 0.1g |
$867.0 | 2023-06-03 | ||
| Enamine | EN300-1849785-0.25g |
7-ethynyl-1-methyl-1H-indole |
1075192-79-8 | 0.25g |
$906.0 | 2023-06-03 | ||
| Enamine | EN300-1849785-0.5g |
7-ethynyl-1-methyl-1H-indole |
1075192-79-8 | 0.5g |
$946.0 | 2023-06-03 | ||
| Enamine | EN300-1849785-1.0g |
7-ethynyl-1-methyl-1H-indole |
1075192-79-8 | 1g |
$986.0 | 2023-06-03 | ||
| Enamine | EN300-1849785-2.5g |
7-ethynyl-1-methyl-1H-indole |
1075192-79-8 | 2.5g |
$1931.0 | 2023-06-03 | ||
| Enamine | EN300-1849785-5.0g |
7-ethynyl-1-methyl-1H-indole |
1075192-79-8 | 5g |
$2858.0 | 2023-06-03 | ||
| Enamine | EN300-1849785-10.0g |
7-ethynyl-1-methyl-1H-indole |
1075192-79-8 | 10g |
$4236.0 | 2023-06-03 | ||
| Enamine | EN300-1849785-1g |
7-ethynyl-1-methyl-1H-indole |
1075192-79-8 | 1g |
$0.0 | 2023-09-19 |
7-ethynyl-1-methyl-1H-indole Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
Additional information on 7-ethynyl-1-methyl-1H-indole
7-Ethynyl-1-methyl-1H-indole (CAS 1075192-79-8): A Versatile Building Block in Medicinal Chemistry and Material Science
7-Ethynyl-1-methyl-1H-indole (CAS 1075192-79-8) is a specialized heterocyclic compound that has gained significant attention in recent years due to its unique structural features and broad applicability in pharmaceutical research and advanced material development. This indole derivative combines the privileged indole scaffold with an ethynyl functional group, making it particularly valuable for click chemistry applications and targeted drug design.
The molecular structure of 7-ethynyl-1-methyl-1H-indole features a 1-methylindole core with an ethynyl substituent at the 7-position, creating multiple reactive sites for further chemical modifications. This compound has become increasingly important in the development of kinase inhibitors, particularly for cancer research, where researchers are exploring its potential as a pharmacophore in novel therapeutic agents.
Recent studies highlight the growing interest in 7-ethynyl-1-methyl-1H-indole derivatives for their potential in treating neurodegenerative diseases. The compound's ability to cross the blood-brain barrier makes it particularly attractive for CNS drug development, addressing one of the most challenging aspects of neuropharmacology. Pharmaceutical companies are actively investigating its incorporation into small molecule drugs targeting Alzheimer's and Parkinson's diseases.
In material science, 7-ethynyl-1-methyl-1H-indole serves as a crucial building block for organic electronic materials. Its conjugated system and terminal alkyne group enable efficient polymerization reactions, making it valuable for creating conductive polymers used in OLEDs and organic photovoltaics. Researchers are particularly interested in its potential for developing thermally stable materials with tunable electronic properties.
The synthetic versatility of 7-ethynyl-1-methyl-1H-indole (CAS 1075192-79-8) has made it a favorite among medicinal chemists working on fragment-based drug discovery. Its moderate molecular weight and balanced lipophilicity make it an ideal molecular scaffold for creating diverse compound libraries. Recent publications demonstrate its successful application in developing selective enzyme inhibitors with improved pharmacokinetic profiles.
From a commercial perspective, the demand for 7-ethynyl-1-methyl-1H-indole has been steadily increasing, driven by both academic research and pharmaceutical development. Suppliers typically offer this compound with high purity (>98%) to meet the stringent requirements of drug discovery programs. The global market for such specialized indole derivatives is expected to grow significantly as more therapeutic applications are discovered.
Environmental considerations in chemical synthesis have led to the development of greener protocols for producing 7-ethynyl-1-methyl-1H-indole. Recent advancements include catalyst-free reactions and solvent-free conditions that reduce waste generation while maintaining high yields. These innovations align with the pharmaceutical industry's push toward more sustainable chemistry practices.
Analytical characterization of 7-ethynyl-1-methyl-1H-indole typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis to ensure compound purity and structural integrity. These quality control measures are particularly important when the compound is used as an intermediate in GMP-compliant synthesis of active pharmaceutical ingredients.
The future research directions for 7-ethynyl-1-methyl-1H-indole (CAS 1075192-79-8) appear promising, with ongoing investigations into its potential as a fluorescent probe for biological imaging and as a component in metal-organic frameworks (MOFs). Its unique combination of aromaticity and alkyne reactivity continues to inspire innovative applications across multiple scientific disciplines.
For researchers working with 7-ethynyl-1-methyl-1H-indole, proper handling and storage recommendations include protection from light and moisture, typically under inert atmosphere conditions. While not classified as hazardous, standard laboratory safety protocols should be followed when handling this organic compound to ensure researcher safety and compound stability.
1075192-79-8 (7-ethynyl-1-methyl-1H-indole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)